4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol

• IUPAC Name: 4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethylpiperidin-4-ol
• InChI: InChI=1S/C26H27Cl2NO/c1-17-24(20-8-12-22(27)13-9-20)29-25(21-10-14-23(28)15-11-21)18(2)26(17,30)16-19-6-4-3-5-7-19/h3-15,17-18,24-25,29-30H,16H2,1-2H3
• InChI Key: NATCMOXDTBVZOU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(NC(C(C1(CC2=CC=CC=C2)O)C)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl
• Molecular Formula: C26H27Cl2NO
• Molecular Weight: 440.4 g/mol

Description

4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol, also known as WIN 35,428, is a chemical compound that belongs to the family of phenyltropanes. It is a potent dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine in the brain, leading to an increase in dopamine levels. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol 35,428 works by inhibiting the dopamine transporter, which is responsible for removing dopamine from the synaptic cleft. By inhibiting this transporter, the compound prevents the reuptake of dopamine, leading to an increase in dopamine levels in the brain.
Biochemical and Physiological Effects:
The increase in dopamine levels caused by this compound 35,428 can have a range of biochemical and physiological effects. Dopamine is a neurotransmitter that plays a key role in reward, motivation, and movement control. Therefore, the increase in dopamine levels caused by this compound can lead to increased feelings of pleasure and motivation, as well as increased motor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol 35,428 in lab experiments is its potency as a dopamine reuptake inhibitor. This makes it a useful tool for studying the dopamine system in the brain. However, one limitation of using this compound is that it can have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on 4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol 35,428. One area of interest is its potential as a treatment for neurological and psychiatric disorders that involve dysregulation of the dopamine system, such as Parkinson's disease and addiction. Another potential direction is the development of more selective dopamine reuptake inhibitors that can target specific subtypes of dopamine transporters, which could lead to more targeted and effective treatments for these disorders.

Synthesis Methods

The synthesis of 4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol 35,428 involves several steps, starting with the condensation of 4-chlorobenzaldehyde with piperidine to form 4-chlorobenzylpiperidine. This intermediate is then reacted with 4-chlorophenylacetonitrile to form 4-benzyl-2,6-bis(4-chlorophenyl)piperidine. Finally, the piperidine ring is oxidized using potassium permanganate to form this compound.

Scientific Research Applications

4-benzyl-2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol 35,428 has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its use as a tool to study the dopamine system in the brain. By inhibiting dopamine reuptake, this compound can increase dopamine levels in the brain, which can help researchers better understand the role of dopamine in various neurological and psychiatric disorders.